Cas no 6279-35-2 (2-(4-chlorophenyl)-1-phenylethanol)

• Product Name: 2-(4-chlorophenyl)-1-phenylethanol
• CAS No: 6279-35-2
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• CID: 957920
• PubChem ID: 223554
• Update Time: 2025-04-19

2-(4-chlorophenyl)-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-phenylethanol
• 1-Phenyl-2-(4-chlorophenyl)ethanol
• 1-Phenyl-2-(p-chlor-phenyl)-aethanol
• 1Phenyl-2-p-chlorphenylaethanol
• 2-(4'-chlorophenyl)-1-phenylethan-1-ol
• 2-p-Chlor-phenyl-2-phenylethanol
• AC1L5CNC
• AC1Q3NQQ
• AR-1C7685
• CTK5B6067
• NSC11289
• Phenethyl alcohol, p-chloro-.alpha.-phenyl-
• WYNMJDIRSBDUDO-UHFFFAOYSA-N
• AKOS009116259
• 6279-35-2
• SCHEMBL25343509
• DTXSID50279108
• NSC-11289
• 2-(4-Chlorophenyl)-1-phenylethanol #

• Inchi： 1S/C14H13ClO/c15-13-8-6-11(7-9-13)10-14(16)12-4-2-1-3-5-12/h1-9,14,16H,10H2
• InChI Key： WYNMJDIRSBDUDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 232.06559
• Monoisotopic Mass: 232.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.204
• Boiling Point: 338°C at 760 mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.607
• PSA: 20.23
• LogP: 3.61610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes